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Compound of Interest

Compound Name: Strontium oxide

Cat. No.: B073684

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of two critical thermophysical
properties of strontium oxide (SrO): its melting point and thermal expansion coefficient. This
document is intended for researchers, scientists, and professionals in drug development who
require a thorough understanding of the material characteristics of strontium oxide for various
applications, including its use in bioceramics and as a component in pharmaceutical
formulations.

Quantitative Data Summary

The fundamental thermophysical properties of strontium oxide are summarized in the table
below. These values are critical for predicting the material's behavior under various

temperature conditions.
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Property Value Notes
Strontium oxide has a very
) ) high melting point,
Melting Point 2531 °C (2804 K)

characteristic of refractory
oxides.

Linear Thermal Expansion

Coefficient (a)

Data for pure, polycrystalline
SrO is not readily available in
the literature. However, values
for related strontium-containing
perovskite oxides are reported.
For example, the average
linear thermal expansion
coefficient for SrZrOs is
approximately 2.98 x 10-6 K1
at temperatures below 970 K.
[1] The coefficient for SrTiOs is
about 3.23 x 10~ K-L[1] Itis
important to experimentally
determine the coefficient for

specific applications.

The thermal expansion
behavior is a crucial parameter
for assessing the
thermomechanical stability of
materials, especially in
composite structures or when

subjected to thermal cycling.

Experimental Protocols

A precise understanding of the methodologies used to determine these properties is essential

for data interpretation and replication. The following sections detail the standard experimental

protocols for measuring the melting point and thermal expansion coefficient of ceramic

materials like strontium oxide.

The high melting point of strontium oxide necessitates specialized techniques for accurate

measurement. The capillary method, while common for organic compounds, is not suitable for

such refractory materials. High-temperature visual observation or thermal analysis methods are

employed.

Protocol: High-Temperature Optical Pyrometry
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o Sample Preparation: A small, representative sample of pure strontium oxide powder is
pressed into a pellet or placed in a crucible made of a high-melting-point, non-reactive
material such as tungsten or molybdenum.

e Furnace and Atmosphere: The sample is placed in a high-temperature furnace, often an
induction furnace or a strip furnace, capable of reaching temperatures above 2600 °C.[2]
The furnace atmosphere is typically controlled to be inert (e.g., argon) or a vacuum to
prevent any chemical reactions at elevated temperatures.[2]

e Heating: The sample is heated at a controlled rate. It is crucial to ensure uniform heating to
minimize thermal gradients within the sample.

o Temperature Measurement: A calibrated optical pyrometer is used to measure the
temperature of the sample. The pyrometer is focused on the surface of the sample, and its
brightness is compared to a calibrated filament to determine the temperature.[2] To ensure
accuracy, it is desirable to approximate blackbody conditions, which can be achieved by
sighting the pyrometer into a small cavity within the sample or the crucible.[2][3]

o Observation and Melting Point Determination: The sample is visually monitored through a
protected viewing port as the temperature increases. The melting point is identified as the
temperature at which the first sign of liquid formation is observed, or when the sample begins
to flow.[4][5] For crystalline solids, this transition should be sharp. The temperature at which
the entire sample becomes liquid is also recorded to define the melting range.[4][6]

o Calibration: The entire system, including the pyrometer and furnace, should be calibrated
against standard reference materials with known melting points in a similar temperature
range.[2][3]

Dilatometry is the most common and accurate method for measuring the coefficient of thermal
expansion (CTE) of solid materials like ceramics.[7][8][9][10]

Protocol: Push-Rod Dilatometry

o Sample Preparation: A dense, sintered bar or cylindrical sample of strontium oxide with a
precisely known length (typically 10 to 50 mm) is prepared.[10] The end faces of the sample
should be flat and parallel.
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e Apparatus: A push-rod dilatometer is used. This instrument consists of a furnace for
controlled heating and cooling, a sample holder (often made of fused silica or alumina), a
push-rod that rests against the sample, and a highly sensitive displacement transducer (like
an LVDT) to measure the change in the sample's length.[8][11]

e Measurement Procedure:
o The sample is placed in the sample holder, and the push-rod is brought into contact with it.

o The sample is heated in the furnace according to a predefined temperature program,
which includes a controlled heating rate (e.g., 5 °C/min).[7]

o As the temperature changes, the sample expands or contracts, causing the push-rod to
move. This displacement is continuously recorded by the transducer, along with the
corresponding temperature measured by a thermocouple placed near the sample.[11]

o Data Analysis: The change in length (AL) is plotted against the change in temperature (AT).
The coefficient of linear thermal expansion (a) is calculated from the slope of this curve using
the following formula:[12][13]

a = (1/Lo) * (AL/AT)

where Lo is the initial length of the sample. The CTE is often reported as an average value
over a specific temperature range.

o Calibration: The dilatometer is calibrated using a standard material with a well-characterized
and certified thermal expansion, such as sapphire or alumina.

Synthesis and Analysis Workflow

The properties of strontium oxide can be influenced by its synthesis method and purity. The
sol-gel method is a common technique for producing fine, high-purity strontium oxide
powders.[14][15][16]

The following diagram illustrates the typical workflow for the sol-gel synthesis of strontium
oxide nanopatrticles, followed by characterization to confirm purity and crystallinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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